Cas no 145143-31-3 (6-ethynyl-1H-pyridin-2-one)

• Product Name: 6-ethynyl-1H-pyridin-2-one
• CAS No: 145143-31-3
• MF: C₇H₅NO
• MW: 119.120701551437
• CID: 101842
• PubChem ID: 10103156
• Update Time: 2025-06-24

6-ethynyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-2(1H)-Pyridinone
• 2(1H)-Pyridinone,6-ethynyl-
• 6-ethynyl-1H-pyridin-2-one
• MFCD18427748
• 1849231-94-2
• 6-ethynylpyridin-2(1H)-one
• AS-49877
• FT-0660613
• 145143-31-3
• AKOS022177590
• 6-ethynylpyridin-2-ol
• N11855
• 2(1H)-PYRIDINONE,6-ETHYNYL-(9CI)

• Inchi： 1S/C7H5NO/c1-2-6-4-3-5-7(9)8-6/h1,3-5H,(H,8,9)
• InChI Key： CZTTUTADMWTFAL-UHFFFAOYSA-N
• SMILES： O=C1C=CC=C(C#C)N1

Computed Properties

• Exact Mass: 119.037113783g/mol
• Monoisotopic Mass: 119.037113783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 6-ethynyl-1H-pyridin-2-one

Introduction to 6-ethynyl-1H-pyridin-2-one (CAS No. 145143-31-3)

6-ethynyl-1H-pyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 145143-31-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridinone class, characterized by a pyridine ring substituted with an ethynyl group at the 6-position and a carbonyl group at the 2-position. The unique structural features of 6-ethynyl-1H-pyridin-2-one make it a versatile scaffold for the development of novel bioactive molecules.

The ethynyl substituent in 6-ethynyl-1H-pyridin-2-one introduces a high reactivity due to the triple bond's electrophilic nature, enabling diverse functionalization strategies. This property has been exploited in synthetic chemistry to derive various derivatives with enhanced pharmacological properties. The pyridin-2-one core is particularly relevant in medicinal chemistry, as it is a common motif found in numerous bioactive compounds, including kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

Recent advancements in drug discovery have highlighted the importance of 6-ethynyl-1H-pyridin-2-one as a key intermediate in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its utility in developing compounds that modulate enzyme activity, particularly in the context of cancer therapy. The ethynyl group allows for facile coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely employed to construct complex molecular architectures.

In addition to its role in oncology research, 6-ethynyl-1H-pyridin-2-one has shown promise in the development of antimicrobial agents. The structural framework of this compound exhibits interactions with bacterial enzymes and cellular components, leading to inhibitory effects on pathogenic microorganisms. Researchers have leveraged its reactivity to design derivatives with improved efficacy against drug-resistant strains, addressing a critical global health challenge.

The synthesis of 6-ethynyl-1H-pyridin-2-one typically involves multi-step organic transformations, starting from readily available precursors. One common approach involves the condensation of malononitrile with acetone or related ketones, followed by functionalization at the 6-position using propargyl halides or other ethynyl-bearing reagents. The introduction of the carbonyl group at the 2-position can be achieved through oxidation or cyclization reactions, depending on the synthetic route.

From a computational chemistry perspective, 6-ethynyl-1H-pyridin-2-one has been studied to understand its molecular interactions and binding affinity for biological targets. Molecular docking simulations have revealed that this compound can effectively engage with protein active sites, suggesting its potential as a lead compound for drug development. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized derivatives.

The pharmacokinetic properties of 6-ethynyl-1H-pyridin-2-one and its derivatives are also under investigation to ensure their suitability for therapeutic applications. Metabolic stability studies have been conducted to assess how the compound behaves within biological systems, while solubility and permeability analyses help predict its oral bioavailability. These studies are crucial for translating promising preclinical findings into effective clinical candidates.

Looking ahead, the future directions for research on 6-ethynyl-1H-pyridin-2-one include exploring its role in neurodegenerative diseases and inflammatory disorders. Preliminary data suggest that certain derivatives may modulate neurotransmitter release or inhibit inflammatory cytokine production, offering new therapeutic avenues. Collaborative efforts between synthetic chemists and biologists are essential to accelerate these investigations and bring novel treatments to patients in need.

In conclusion, 6-ethynyl-1H-pyridin-2-one (CAS No. 145143-31-3) represents a valuable scaffold in pharmaceutical research due to its structural versatility and functional reactivity. Its applications span multiple therapeutic areas, from oncology to antimicrobial therapy, underscoring its importance as a building block for innovative drug discovery. As synthetic methodologies and computational tools continue to advance, the potential for harnessing this compound will only grow stronger.